Cas no 1248907-62-1 (1-cyclopropyl-3-(3-methoxyphenyl)piperazine)

• Product Name: 1-cyclopropyl-3-(3-methoxyphenyl)piperazine
• CAS No: 1248907-62-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD21091948
• CID: 5558379
• PubChem ID: 66523673
• Update Time: 2025-11-01

1-cyclopropyl-3-(3-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(3-methoxyphenyl)piperazine

• MDL： MFCD21091948
• Inchi： 1S/C14H20N2O/c1-17-13-4-2-3-11(9-13)14-10-16(8-7-15-14)12-5-6-12/h2-4,9,12,14-15H,5-8,10H2,1H3
• InChI Key： TYWLJWKRNDCGIX-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCNC(C2=CC=CC(OC)=C2)C1

Additional information on 1-cyclopropyl-3-(3-methoxyphenyl)piperazine

1-Cyclopropyl-3-(3-Methoxyphenyl)piperazine (CAS No. 1248907-62-1): A Comprehensive Overview

1-Cyclopropyl-3-(3-methoxyphenyl)piperazine (CAS No. 1248907-62-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, pharmacological activities, and recent advancements in the research and development of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine.

Chemical Structure and Synthesis

The molecular structure of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine is composed of a piperazine ring substituted with a cyclopropyl group at the 1-position and a 3-methoxyphenyl group at the 3-position. The cyclopropyl moiety imparts unique conformational constraints to the molecule, which can influence its biological activity. The synthesis of this compound typically involves multi-step processes, including the formation of the piperazine ring and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the production of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine. For instance, a study published in the Journal of Organic Chemistry in 2022 reported an efficient one-pot synthesis method using palladium-catalyzed coupling reactions. This method not only simplifies the synthetic pathway but also enhances the overall yield and purity of the final product.

Pharmacological Properties

1-Cyclopropyl-3-(3-methoxyphenyl)piperazine has been investigated for its potential as a modulator of various neurotransmitter systems. One of its key pharmacological activities is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits selective antagonism towards the 5-HT_2A receptor, which may have implications for treating psychiatric disorders such as schizophrenia and depression.

A notable study published in Neuropsychopharmacology in 2021 evaluated the effects of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine on animal models of depression. The results indicated that this compound significantly reduced depressive-like behaviors and improved cognitive function, suggesting its potential as an antidepressant agent.

Clinical Applications and Research Trends

The potential therapeutic applications of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine are currently being explored in various clinical settings. One area of interest is its use as an adjunct therapy for major depressive disorder (MDD). Clinical trials are underway to assess its safety and efficacy in combination with existing antidepressants. Preliminary findings suggest that this compound may enhance treatment outcomes by addressing residual symptoms and improving patient quality of life.

In addition to its antidepressant properties, 1-cyclopropyl-3-(3-methoxyphenyl)piperazine has shown promise in other therapeutic areas. For example, research published in Pharmacology & Therapeutics in 2020 highlighted its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress may contribute to its neuroprotective effects.

Safety and Toxicology

The safety profile of 1-cyclopropyl-3-(3-methoxyphenyl)piperazine is an important consideration for its clinical development. Preclinical studies have generally reported favorable safety outcomes, with no significant toxic effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

A comprehensive toxicological evaluation published in Toxicological Sciences in 2021 assessed the genotoxicity, mutagenicity, and carcinogenicity of this compound. The results indicated that it does not pose significant genotoxic or mutagenic risks at relevant concentrations. These findings support its continued evaluation in clinical trials.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-cyclopropyl-3-(3-methoxyphenyl)piperazine highlights its potential as a valuable therapeutic agent in multiple medical conditions. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development. As more clinical data become available, it is likely that this compound will play an increasingly important role in the treatment landscape for psychiatric and neurodegenerative disorders.

In conclusion, 1-cyclopropyl-3-(3-methoxyphenyl)piperazine (CAS No. 1248907-62-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action, safety profile, and clinical efficacy will be crucial for realizing its full therapeutic potential.